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Outcome Measure LDAC + Tosedostat LDAC Alone
Statistical
Significance

Complete
Remission (CR)
Rate

19% [1] (or 22% [2]) 12% [1] (or 14% [2]) Not Significant

(P=0.17) [1]

Overall Response
Rate (ORR)

25% [3] [1] [4] 18% [3] [1] [4] Not Significant
(P=0.22) [3] [1]

2-Year Overall
Survival

16% [3] [1] 12% [3] [1] Not Significant (P=0.8)
[3] [1]

Median Overall
Survival

Not Reported in LI-1 Not Reported in LI-1 Hazard Ratio: 0.97
(P=0.8) [1]

Key Increased
Toxicities

Diarrhea, Cardiac toxicity
(including atrial fibrillation) [3]

[5] [4]

Lower incidence of
these toxicities [3]

Significantly higher
with tosedostat [3]
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The conclusions above are primarily drawn from well-designed randomized controlled trials. Here are the

methodologies of the key studies.

LI-1 Trial (Non-Intensive Therapy) [1]

Objective: To evaluate whether adding tosedostat to LDAC improves outcomes in older patients

with AML unfit for intensive chemotherapy.
Design: A phase II, randomized, "Pick-a-Winner" trial.

Patients: 243 older patients (≥60 years) with untreated AML or high-risk MDS.
Intervention: Patients were randomized 1:1 to receive either:

LDAC + Tosedostat: LDAC subcutaneous plus oral tosedostat daily.
LDAC alone.

Primary Endpoints: Overall survival and complete remission rate.

HOVON 103 / SAKK Trial (Intensive Therapy) [5]

Objective: To determine if adding tosedostat to intensive chemotherapy improves outcomes for fit

elderly patients with AML.
Design: A phase II, open-label, randomized trial.

Patients: 231 patients >65 years (median 70) with AML.
Intervention: Patients were randomized to receive:

Standard Chemotherapy ("3+7") + Tosedostat: Idarubicin/daunorubicin + cytarabine with oral
tosedostat (120 mg, days 1-21).

Standard Chemotherapy ("3+7") alone.
Primary Endpoints: Complete remission rate and event-free survival.

Interpretation & Clinical Context

Lack of Benefit: The core finding from the LI-1 trial is that the addition of tosedostat to LDAC did
not produce a survival benefit despite a non-significant trend toward higher response rates [3] [1].
Exploratory analyses failed to identify any patient subgroup that benefited from the addition [1].

Negative Impact in Intensive Setting: When combined with intensive chemotherapy, tosedostat
negatively affected outcomes, leading to significantly worse overall survival (33% vs 18% at 2

years) and event-free survival, largely due to increased infectious complications and early deaths [5].
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Current Landscape: Research has since moved toward other, more effective combinations. Recent

network meta-analyses have identified azacitidine + venetoclax and LDAC + glasdegib as superior
low-intensity options for improving survival in older AML patients [6].

Tosedostat's Mechanism of Action

The following diagram illustrates the proposed mechanism of action for tosedostat, which differs from that

of conventional chemotherapy.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Efficacy & Safety Comparison: Tosedostat + LDAC vs. LDAC

Alone]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b548190#tosedostat-vs-ldac-in-aml]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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